![molecular formula C13H10N2OS B1296408 6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde CAS No. 82588-42-9](/img/structure/B1296408.png)
6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
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Overview
Description
“6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde” is an imidazothiazole derivative . It has a molecular formula of C13H10N2OS .
Molecular Structure Analysis
The molecular structure of this compound includes a central imidazo[2,1-b][1,3]thiazole ring, with a methylphenyl group at the 6-position and a carbaldehyde group at the 5-position . The exact 3D conformer is not provided in the retrieved sources.Physical And Chemical Properties Analysis
This compound has a molecular weight of 242.30 g/mol . It has a computed XLogP3-AA value of 3.7, indicating its lipophilicity . It has no hydrogen bond donors, three hydrogen bond acceptors, and two rotatable bonds . Its exact mass and monoisotopic mass are both 242.05138412 g/mol . Its topological polar surface area is 62.6 Ų .Scientific Research Applications
Antioxidant Activity
Thiazole derivatives, which include “6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde”, have been found to exhibit antioxidant properties . This makes them potentially useful in combating oxidative stress, a key factor in many diseases.
Analgesic and Anti-inflammatory Activities
Thiazole compounds have been reported to have analgesic (pain-relieving) and anti-inflammatory effects . This suggests potential applications in the treatment of conditions involving pain and inflammation .
Antimicrobial and Antifungal Activities
Thiazole derivatives have demonstrated antimicrobial activity against certain bacteria . Additionally, some derivatives have shown antifungal activity, suggesting potential use in treating fungal infections .
Antiviral Activity
Thiazole compounds have also been found to exhibit antiviral properties . This suggests potential applications in the development of new antiviral drugs.
Neuroprotective Activity
Thiazole derivatives have been reported to have neuroprotective effects . This suggests potential applications in the treatment of neurodegenerative diseases.
Antitumor and Cytotoxic Activities
Thiazole compounds have been found to have antitumor and cytotoxic activities . For instance, a series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides demonstrated cytotoxicity activity on three human tumor cell lines . This suggests potential applications in cancer treatment.
Anticonvulsant Activity
Thiazole derivatives have been reported to have anticonvulsant effects . This suggests potential applications in the treatment of conditions involving seizures.
Diuretic Activity
Thiazole compounds have been found to have diuretic effects . This suggests potential applications in the treatment of conditions involving fluid retention.
Mechanism of Action
Target of Action
Related imidazo[2,1-b]thiazole-based chalcone derivatives have been tested for their anticancer activities . These compounds have shown cytotoxic ability on different types of cancer cells, namely colorectal adenocarcinoma (HT-29), lung carcinoma (A-549), and breast adenocarcinoma (MCF-7) .
Mode of Action
Related compounds have shown to cause mitochondrial membrane depolarization, multicaspase activation, and ultimately apoptosis in mcf-7 cells . This suggests that the compound might interact with its targets, leading to changes in the cellular environment that promote cell death.
Biochemical Pathways
The induction of apoptosis in cancer cells suggests that the compound may affect pathways related to cell survival and death .
Result of Action
Related compounds have shown significant cytotoxic activity against cancer cells, suggesting that this compound may also have potential anticancer effects .
properties
IUPAC Name |
6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2OS/c1-9-2-4-10(5-3-9)12-11(8-16)15-6-7-17-13(15)14-12/h2-8H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUEBUPJVOGWDTQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C(N3C=CSC3=N2)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60318572 |
Source
|
Record name | 6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60318572 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde | |
CAS RN |
82588-42-9 |
Source
|
Record name | 82588-42-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=332725 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60318572 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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